Cas no 1314906-70-1 (3-Ethyl-5-methyl-benzenemethanamine)
1314906-70-1 structure
Product Name:3-Ethyl-5-methyl-benzenemethanamine
CAS No:1314906-70-1
MF:C10H15N
MW:149.232802629471
MDL:MFCD19210365
CID:2085092
PubChem ID:55291238
Update Time:2024-03-01
3-Ethyl-5-methyl-benzenemethanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-5-methyl-benzenemethanamine
- 3-ethyl-5-methylBenzenemethanamine
- (3-Ethyl-5-methylphenyl)methanamine
-
- MDL: MFCD19210365
- Inchi: 1S/C10H15N/c1-3-9-4-8(2)5-10(6-9)7-11/h4-6H,3,7,11H2,1-2H3
- InChI Key: HJJBVNWOCABICU-UHFFFAOYSA-N
- SMILES: NCC1=CC(C)=CC(=C1)CC
Computed Properties
- Exact Mass: 149.120449483g/mol
- Monoisotopic Mass: 149.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 1.9
3-Ethyl-5-methyl-benzenemethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E923300-10mg |
3-Ethyl-5-methyl-benzenemethanamine |
1314906-70-1 | 10mg |
$196.00 | 2023-05-18 | ||
| TRC | E923300-100mg |
3-Ethyl-5-methyl-benzenemethanamine |
1314906-70-1 | 100mg |
$1533.00 | 2023-05-18 | ||
| Enamine | EN300-2960211-0.05g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 0.05g |
$587.0 | 2023-09-06 | ||
| Enamine | EN300-2960211-0.1g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 0.1g |
$615.0 | 2023-09-06 | ||
| Enamine | EN300-2960211-0.25g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 0.25g |
$642.0 | 2023-09-06 | ||
| Enamine | EN300-2960211-0.5g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 0.5g |
$671.0 | 2023-09-06 | ||
| Enamine | EN300-2960211-1.0g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 1.0g |
$699.0 | 2023-07-07 | ||
| Enamine | EN300-2960211-2.5g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 2.5g |
$1370.0 | 2023-09-06 | ||
| Enamine | EN300-2960211-5.0g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 5.0g |
$2028.0 | 2023-07-07 | ||
| Enamine | EN300-2960211-10.0g |
(3-ethyl-5-methylphenyl)methanamine |
1314906-70-1 | 10.0g |
$3007.0 | 2023-07-07 |
3-Ethyl-5-methyl-benzenemethanamine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1314906-70-1 (3-Ethyl-5-methyl-benzenemethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk